Cas no 121950-18-3 (2-Benzothiazoleacetonitrile,a-hydroxy-)

• Product Name: 2-Benzothiazoleacetonitrile,a-hydroxy-
• CAS No: 121950-18-3
• MF: C₉H₆N₂OS
• MW: 190.221740245819
• CID: 104620
• Update Time: 2024-01-24

2-Benzothiazoleacetonitrile,a-hydroxy- Chemical and Physical Properties

Names and Identifiers

• 2-Benzothiazoleacetonitrile,a-hydroxy-
• 2-Benzothiazoleacetonitrile,alpha-hydroxy-(9CI)
• 2-Benzothiazoleacetonitrile, α-hydroxy-

• Inchi： 1S/C9H6N2OS/c10-5-7(12)9-11-6-3-1-2-4-8(6)13-9/h1-4,7,12H
• InChI Key： LJQHCEOLDPXPJF-UHFFFAOYSA-N
• SMILES： C(#N)C(C1=NC2=CC=CC=C2S1)O

Computed Properties

• Exact Mass: 190.02018
• Monoisotopic Mass: 190.02
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 85.2A^2

Experimental Properties

• Density: 1.455±0.06 g/cm3(Predicted)
• Boiling Point: 370.2±32.0 °C(Predicted)
• PSA: 56.91
• pka: 8.81±0.20(Predicted)